Cas no 1040669-98-4 (N-(3,4-difluorophenyl)-3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]propanamide)

N-(3,4-difluorophenyl)-3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]propanamide structure
1040669-98-4 structure
Product Name:N-(3,4-difluorophenyl)-3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]propanamide
CAS No:1040669-98-4
MF:C19H17F2N3O3S2
MW:437.483388662338
CID:6462576
PubChem ID:27376895
Update Time:2024-01-14

N-(3,4-difluorophenyl)-3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]propanamide Chemical and Physical Properties

Names and Identifiers

    • N-(3,4-difluorophenyl)-3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]propanamide
    • N-(3,4-difluorophenyl)-3-(2-(4-methylphenylsulfonamido)thiazol-4-yl)propanamide
    • F5326-0442
    • 1040669-98-4
    • AKOS024507000
    • N-(3,4-difluorophenyl)-3-[2-[(4-methylphenyl)sulfonylamino]-1,3-thiazol-4-yl]propanamide
    • Inchi: 1S/C19H17F2N3O3S2/c1-12-2-6-15(7-3-12)29(26,27)24-19-23-14(11-28-19)5-9-18(25)22-13-4-8-16(20)17(21)10-13/h2-4,6-8,10-11H,5,9H2,1H3,(H,22,25)(H,23,24)
    • InChI Key: KKSXKGZXHOZYAG-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(NC1=NC(=CS1)CCC(NC1C=CC(=C(C=1)F)F)=O)(=O)=O

Computed Properties

  • Exact Mass: 437.06794008g/mol
  • Monoisotopic Mass: 437.06794008g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 7
  • Complexity: 654
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 125Ų

N-(3,4-difluorophenyl)-3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]propanamide Pricemore >>

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